Cas no 561304-48-1 (2-Amino-6-(trifluoromethoxy)benzoic acid)

• Product Name: 2-Amino-6-(trifluoromethoxy)benzoic acid
• CAS No: 561304-48-1
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD08669643
• CID: 855889
• PubChem ID: 11096155
• Update Time: 2025-05-25

2-Amino-6-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(trifluoromethoxy)benzoic acid
• Benzoic acid, 2-amino-6-(trifluoromethoxy)-
• 2-amino-6-trifluoromethoxybenzoic acid
• ACT09456
• ANW-63919
• CTK7I6255
• MolPort-009-196-833
• SBB052839
• WT080
• WT2241
• E83271
• 2-amino-6-(trifluoromethoxy)benzoicAcid
• DB-346875
• 2-Amino-6-(trifluoromethoxy)-benzoic acid
• TS-03161
• AKOS016003877
• CS-0319828
• 561304-48-1
• GPGNUJGCHLXOIW-UHFFFAOYSA-N
• DTXSID00455076
• SB80488

• MDL： MFCD08669643
• Inchi： 1S/C8H6F3NO3/c9-8(10,11)15-5-3-1-2-4(12)6(5)7(13)14/h1-3H,12H2,(H,13,14)
• InChI Key： GPGNUJGCHLXOIW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=C(C=1C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 221.02998
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.528±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 115-117 ºC
• Boiling Point: 289.3±40.0 ºC (760 Torr),
• Flash Point: 128.8±27.3 ºC,
• Solubility: Very slightly soluble (0.95 g/l) (25 º C),
• PSA: 72.55

Additional information on 2-Amino-6-(trifluoromethoxy)benzoic acid

2-Amino-6-(Trifluoromethoxy)Benzoic Acid (CAS No. 561304-48-1): A Comprehensive Overview

The compound 2-Amino-6-(Trifluoromethoxy)Benzoic Acid (CAS No. 561304-48-1) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which includes an amino group (-NH₂) at the 2-position and a trifluoromethoxy group (-OCF₃) at the 6-position of a benzoic acid backbone. The presence of these substituents imparts distinctive chemical and biological properties to the molecule, making it a valuable compound for various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Amino-6-(Trifluoromethoxy)Benzoic Acid through multi-step processes involving coupling reactions, oxidation, and fluorination. These methods have been optimized to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The synthesis typically begins with the preparation of the corresponding aromatic amine intermediate, followed by fluorination to introduce the trifluoromethoxy group. The final step involves oxidation to convert the intermediate into the benzoic acid derivative.

The chemical properties of 2-Amino-6-(Trifluoromethoxy)Benzoic Acid are heavily influenced by its functional groups. The amino group contributes to hydrogen bonding capabilities, enhancing solubility in polar solvents. Meanwhile, the trifluoromethoxy group introduces electron-withdrawing effects, which stabilize certain reactive intermediates and enhance the compound's reactivity in specific chemical transformations. These properties make it an ideal candidate for use as an intermediate in the synthesis of bioactive molecules.

In terms of biological activity, 2-Amino-6-(Trifluoromethoxy)Benzoic Acid has shown promise in recent studies as a potential lead compound for drug discovery. Researchers have explored its role as a ligand in metalloenzyme inhibition and as a component in peptide-based therapeutics. For instance, studies have demonstrated that this compound can modulate the activity of certain kinases, making it a potential candidate for anti-cancer drug development.

Moreover, 2-Amino-6-(Trifluoromethoxy)Benzoic Acid has found applications in agrochemicals due to its ability to act as a precursor for herbicides and fungicides. Its unique structure allows for selective targeting of specific plant pathogens without adversely affecting crop health. Recent field trials have highlighted its efficacy in controlling fungal infections in staple crops such as wheat and rice.

The environmental impact of 2-Amino-6-(Trifluoromethoxy)Benzoic Acid has also been a subject of recent research. Studies have shown that while it exhibits high bioactivity, its persistence in soil and water systems is relatively low due to rapid microbial degradation. This makes it an environmentally friendly alternative to traditional agrochemicals that often persist longer in ecosystems.

In conclusion, 2-Amino-6-(Trifluoromethoxy)Benzoic Acid (CAS No. 561304-48-1) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure, combined with advancements in synthetic methods and biological studies, positions it as a key player in modern chemical research and development.